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Compound of Interest

Compound Name: (1-Bromoethyl)benzene

Cat. No.: B1216412

An In-depth Technical Whitepaper for Researchers, Scientists, and Drug Development
Professionals

(1-Bromoethyl)benzene, also known as a-bromoethylbenzene, is a halogenated aromatic
hydrocarbon utilized as an intermediate in various organic syntheses, including the production
of pharmaceuticals and other fine chemicals. Due to its reactive nature, a thorough
understanding of its health and safety profile is paramount for professionals handling this
compound. This technical guide provides a comprehensive overview of the known health and
safety information for (1-Bromoethyl)benzene, with a focus on data presentation, generalized
experimental protocols, and logical workflows for safe handling and emergency response.

Physicochemical and Toxicological Data

Quantitative data regarding the physical, chemical, and toxicological properties of (1-
Bromoethyl)benzene are summarized below. It is important to note that for many toxicological
endpoints, specific experimental data for this compound are not readily available in the public
domain; in such cases, this is explicitly stated as "No data available."

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula CsHoBr [1]

Molecular Weight 185.06 g/mol [1]
Clear colorless to pale yellow

Appearance o [11[2]
liquid

Boiling Point 94 °C at 16 mmHg [11[3]

Melting Point -65 °C [1][3]

Flash Point 82 °C - 96 °C (closed cup) [1114]

Density 1.356 g/cm?3 at 25 °C [4115]
Soluble in alcohol, ether, and

Solubility benzene. Decomposes in hot [1][4]16]
water.

Vapor Density 6.4 [1]

Refractive Index

1.5612 at 20 °C

[1]

Table 2: Toxicological Information
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Endpoint Result Reference
Acute Toxicity (Oral) No data available 41071
Acute Toxicity (Dermal) No data available [4171
Acute Toxicity (Inhalation) No data available [4171

Skin Corrosion/Irritation

Causes skin irritation (GHS

Category 2)

[7](8]

Serious Eye Damage/Irritation

Causes serious eye irritation
(GHS Category 2A)

[71(8]

Respiratory or Skin

Sensitization

No data available

[4]

Germ Cell Mutagenicity

No data available

[4]

Carcinogenicity

No ingredient of this product
present at levels greater than
or equal to 0.1% is identified
as probable, possible or
confirmed human carcinogen
by IARC.

[4]

Reproductive Toxicity

No data available

[417]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory irritation
(GHS Category 3)

(410718l

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

[4]

Aspiration Hazard

No data available

[4]

Hazard Identification and Classification

(1-Bromoethyl)benzene is classified as a hazardous substance. The following table

summarizes its GHS hazard statements.

Table 3: GHS Hazard Classification
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Hazard Class Hazard Statement

Flammable liquids H227: Combustible liquid

Skin corrosion/irritation H315: Causes skin irritation
Serious eye damage/eye irritation H319: Causes serious eye irritation

Specific target organ toxicity — single exposure H335: May cause respiratory irritation

Generalized Experimental Protocols

While specific experimental reports on the toxicology of (1-Bromoethyl)benzene are not
publicly available, this section describes generalized protocols for assessing skin and eye
irritation, consistent with standardized guidelines such as those from the OECD. These are
provided for illustrative purposes to offer insight into how such data are typically generated.

Disclaimer: The following protocols are generalized and may not reflect the exact methodology
used for the classification of (1-Bromoethyl)benzene.

Skin Irritation Testing (Based on OECD TG 404)

This test determines the potential of a substance to cause reversible inflammatory changes to
the skin.

o Test System: Healthy young adult albino rabbits are typically used.
e Procedure:

The fur on the dorsal area of the trunk is clipped 24 hours before the test.

[e]

o

0.5 mL of the test substance is applied to a small area (approx. 6 cm?) of the clipped skin.

[¢]

The treated area is covered with a gauze patch and an occlusive dressing for a 4-hour

exposure period.

[¢]

Following exposure, the patch is removed, and the skin is gently cleansed.
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Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal. The severity of the reactions is scored according to a
standardized scale.

Classification: The substance is classified based on the mean scores for erythema and
edema.

Eye Irritation Testing (Based on OECD TG 405)

This test evaluates the potential of a substance to cause damage to the eye.

Test System: Healthy young adult albino rabbits are commonly used.
Procedure:

o Asingle dose of 0.1 mL of the liquid test substance is instilled into the conjunctival sac of
one eye of the animal. The other eye remains untreated and serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.
Observations are made for effects on the cornea (opacity), iris, and conjunctiva (redness,
swelling, discharge). The severity of lesions is scored.

Classification: The classification of the substance's eye irritation potential is based on the
severity and reversibility of the observed ocular lesions.

Safe Handling and Emergency Procedures

Given its hazardous properties, strict adherence to safety protocols is mandatory when

handling (1-Bromoethyl)benzene.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to EN166

or NIOSH-approved equivalents.[4]

« Skin Protection: Handle with chemical-resistant gloves (e.qg., nitrile rubber). Dispose of

contaminated gloves after use. Wear impervious clothing to prevent skin contact.[4][9]
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o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
inhalation risk is high, use a NIOSH-approved respirator with an appropriate cartridge.[4]

Handling and Storage
e Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist. Keep

away from heat, sparks, and open flames.[7][10]

o Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.
Protect from moisture and light.[1][7]

First-Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[4][7]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation
persists.[4][7]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[4][7]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[4][7]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][7]

¢ Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Thermal decomposition can produce carbon oxides and hydrogen bromide
gas.[4][7]

e Protective Equipment: Wear self-contained breathing apparatus (SCBA) for firefighting if
necessary.[4]
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Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Evacuate personnel to safe areas. Remove all sources of ignition.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

o Containment and Cleaning: Contain spillage and then collect with non-combustible
absorbent material (e.g., sand, earth, vermiculite) and place in a container for disposal

according to local regulations.[4]

Visualized Workflows and Logical Relationships

The following diagrams, created using the DOT language, illustrate key workflows and logical
relationships for the safe management of (1-Bromoethyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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